Cas no 327075-27-4 ((2E)-2-cyano-N-(4-fluorophenyl)-3-(5-methylfuran-2-yl)prop-2-enamide)

• Product Name: (2E)-2-cyano-N-(4-fluorophenyl)-3-(5-methylfuran-2-yl)prop-2-enamide
• CAS No: 327075-27-4
• MF: C₁₅H₁₁FN₂O₂
• MW: 270.258446931839
• CID: 6261783
• PubChem ID: 705016
• Update Time: 2025-05-20

(2E)-2-cyano-N-(4-fluorophenyl)-3-(5-methylfuran-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-2-cyano-N-(4-fluorophenyl)-3-(5-methylfuran-2-yl)prop-2-enamide
• (E)-2-cyano-N-(4-fluorophenyl)-3-(5-methylfuran-2-yl)acrylamide
• AKOS001660421
• (E)-2-cyano-N-(4-fluorophenyl)-3-(5-methylfuran-2-yl)prop-2-enamide
• SR-01000109838-1
• F0762-0304
• SR-01000109838
• 327075-27-4

• Inchi： 1S/C15H11FN2O2/c1-10-2-7-14(20-10)8-11(9-17)15(19)18-13-5-3-12(16)4-6-13/h2-8H,1H3,(H,18,19)/b11-8+
• InChI Key： JYPDJDQDCAYBLH-DHZHZOJOSA-N
• SMILES： FC1C=CC(=CC=1)NC(/C(/C#N)=C/C1=CC=C(C)O1)=O

Computed Properties

• Exact Mass: 270.08045576g/mol
• Monoisotopic Mass: 270.08045576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 66Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on (2E)-2-cyano-N-(4-fluorophenyl)-3-(5-methylfuran-2-yl)prop-2-enamide

Research Brief on (2E)-2-cyano-N-(4-fluorophenyl)-3-(5-methylfuran-2-yl)prop-2-enamide (CAS: 327075-27-4)

The compound (2E)-2-cyano-N-(4-fluorophenyl)-3-(5-methylfuran-2-yl)prop-2-enamide (CAS: 327075-27-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of (2E)-2-cyano-N-(4-fluorophenyl)-3-(5-methylfuran-2-yl)prop-2-enamide as a potent inhibitor of specific kinase pathways involved in inflammatory and oncogenic processes. The compound's unique structural features, including the cyano and fluorophenyl groups, contribute to its high binding affinity and selectivity. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its mechanism of action at the molecular level.

In vitro and in vivo experiments have demonstrated promising results, particularly in models of chronic inflammation and certain cancer types. The compound exhibits low cytotoxicity in normal cell lines, suggesting a favorable safety profile. However, further pharmacokinetic and toxicological studies are required to assess its clinical potential fully.

The synthesis of (2E)-2-cyano-N-(4-fluorophenyl)-3-(5-methylfuran-2-yl)prop-2-enamide has been optimized recently, with new methodologies achieving higher yields and purity. These advancements are critical for scaling up production for preclinical and clinical trials. Additionally, structure-activity relationship (SAR) studies have identified key modifications that could enhance its efficacy and reduce potential side effects.

In conclusion, (2E)-2-cyano-N-(4-fluorophenyl)-3-(5-methylfuran-2-yl)prop-2-enamide represents a promising candidate for further development in targeted therapies. Its dual activity in modulating inflammatory and oncogenic pathways positions it as a potential multi-target agent. Future research should focus on translational studies to bridge the gap between laboratory findings and clinical applications.